Cas no 2228258-62-4 (1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228258-62-4
• MF: C₁₁H₈ClF₂NO
• MW: 243.637128829956
• CID: 5945036
• PubChem ID: 165973851
• Update Time: 2025-11-01

1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine
• 2228258-62-4
• EN300-1953551

• Inchi： 1S/C11H8ClF2NO/c12-9-8(10(15)5-11(10,13)14)6-3-1-2-4-7(6)16-9/h1-4H,5,15H2
• InChI Key： GOFOYTOKOVNUBF-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2O1)C1(CC1(F)F)N

Computed Properties

• Exact Mass: 243.0262479g/mol
• Monoisotopic Mass: 243.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228258-62-4 and Product Name: 1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine

The compound with the CAS number 2228258-62-4 and the product name 1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a benzofuran moiety combined with a difluorocyclopropane core suggests a versatile scaffold that could be exploited for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The benzofuran scaffold is particularly noteworthy, as it is found in numerous bioactive natural products and synthetic drugs. For instance, derivatives of benzofuran have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a chloro substituent on the benzofuran ring enhances the electrophilicity of the molecule, making it a valuable intermediate in further functionalization.

The difluorocyclopropane moiety in the compound adds another layer of complexity and interest. Difluorocyclopropanes are known for their unique reactivity and stability, which can be leveraged to develop new synthetic strategies. The fluorine atoms introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modification has been shown to improve metabolic stability and binding affinity in drug candidates. The combination of these structural elements makes 1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to enhanced pharmacokinetic properties, including improved bioavailability and reduced susceptibility to metabolic degradation. The difluorocyclopropane unit, in particular, has been explored as a key pharmacophore in several drug candidates targeting various diseases. Its ability to engage with biological targets in a unique manner makes it an attractive feature for medicinal chemists.

The synthesis of 1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine involves multi-step organic transformations that require careful optimization. The key steps include the introduction of the benzofuran core followed by functionalization with the difluorocyclopropane unit. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been employed to achieve high yields and purity. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results. The presence of both the chloro and difluorocyclopropane substituents suggests potential interactions with biological targets such as enzymes and receptors. Further research is needed to elucidate the exact mechanisms of action and to identify any off-target effects. However, the initial findings are encouraging and warrant further exploration.

The development of new drugs is a complex process that involves extensive testing and validation. Computational modeling and high-throughput screening techniques are commonly used to identify promising candidates early in the discovery pipeline. These tools can help researchers predict the biological activity and pharmacokinetic properties of novel compounds before they are synthesized in the lab. The use of such technologies can significantly accelerate the drug development process.

Given its unique structural features, 1-(2-chloro-1-benzofuran-3-yl)-2,2-difluorocyclopropan-1-amine holds significant potential for future research and development. Its combination of a bioactive benzofuran scaffold with a versatile difluorocyclopropane unit makes it an attractive starting point for designing new therapeutic agents. As our understanding of molecular structure-function relationships continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery.

The future directions for research on this compound include exploring its derivatives and investigating its potential applications in various therapeutic areas. By modifying different parts of the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing the full potential of this compound.